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Compound of Interest

Compound Name: Walrycin B

Cat. No.: B1684085 Get Quote

Essential Safety and Handling Guide for
Walrycin B
For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Walrycin B, a potent antibacterial compound and SARS-CoV-2 3CLpro inhibitor. Adherence to

these procedures is essential to ensure personnel safety and mitigate environmental impact.

Compound Identification and Hazard Summary
Walrycin B is classified as harmful if swallowed and is very toxic to aquatic life with long-

lasting effects.[1] It has demonstrated cytotoxic properties.[2]
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Identifier Value

CAS Number 878419-78-4[1]

Molecular Formula C14H10F3N5O2[1]

Molecular Weight 337.26 g/mol [1]

GHS Hazard Class Acute Toxicity, Oral (Category 4)[1]

Acute Aquatic Toxicity (Category 1)[1]

Chronic Aquatic Toxicity (Category 1)[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure through inhalation, ingestion,

or skin contact.[1][3]

Protection Type Specification Rationale

Hand Protection
Double-gloving with nitrile

gloves.

Prevents skin contact. Change

gloves immediately if

contaminated.

Eye Protection
Safety goggles with side-

shields.

Protects eyes from dust,

aerosols, and splashes.[1]

Body Protection
Impervious, disposable lab

coat or gown.

Protects skin and clothing from

contamination.[1]

Respiratory
A suitable respirator should be

used.

Required when handling the

powder outside of a certified

chemical fume hood to prevent

inhalation of dust.[1]

Operational Plan: Step-by-Step Handling Protocol
All handling of Walrycin B, particularly the solid form, must be conducted in a designated area

within a certified chemical fume hood to minimize exposure risk.
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Preparation and Weighing of Solid Walrycin B
Designated Area: Cordon off a specific area within a chemical fume hood for handling

Walrycin B. Cover the work surface with a disposable, absorbent bench liner.

PPE Donning: Before entering the designated area, don the required PPE as specified in the

table above.

Weighing: Carefully weigh the desired amount of Walrycin B powder. Avoid creating dust.[1]

[3] Use anti-static weighing dishes and tools.

Cleaning: After weighing, carefully wipe down the balance and surrounding surfaces with a

suitable deactivating agent (e.g., a mild bleach solution followed by a neutralizing agent like

sodium thiosulfate, then water), followed by a final wipe with 70% ethanol. Dispose of all

cleaning materials as hazardous waste.

Solubilization and Aliquoting
Solvent Addition: Add the desired solvent (e.g., DMSO) to the vessel containing the Walrycin
B powder. Cap the vessel securely.

Dissolution: Mix gently until the compound is fully dissolved.

Aliquoting: Prepare aliquots in appropriately labeled, tightly sealed vials for storage. This

minimizes freeze-thaw cycles.[2]

Storage: Store stock solutions at -80°C and powdered compound at -20°C in a tightly sealed

container.[1][2]

Disposal Plan
Walrycin B and all contaminated materials must be disposed of as hazardous waste through

an approved waste disposal plant.[1] Do not dispose of this compound down the drain, as it is

very toxic to aquatic life.[1][3]
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Waste Stream Disposal Procedure

Solid Walrycin B
Collect in a clearly labeled, sealed container for

hazardous chemical waste.

Unused Solutions
Collect in a labeled, sealed container

designated for hazardous chemical waste.

Contaminated PPE

Gloves, gowns, and other disposable PPE must

be placed in a designated hazardous waste

container immediately after use.

Contaminated Labware

Disposable labware (e.g., pipette tips, tubes)

should be collected in a hazardous waste

container. Reusable glassware must be

decontaminated by soaking in a suitable

oxidizing agent before standard washing.

Experimental Protocols and Data
Walrycin B has been identified as a potent inhibitor of the SARS-CoV-2 3CL protease and the

bacterial WalR response regulator.[2][4][5]

Assay Result Reference

SARS-CoV-2 3CLpro Inhibition IC50: 0.26 μM [2][5]

Cytotoxicity (Vero E6 cells) CC50: 4.25 μM [2]

Note: Researchers planning experiments should develop detailed protocols that incorporate the

safety and handling procedures outlined in this document.

Visual Workflow for Safe Handling of Walrycin B
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Preparation Phase

Experimental Phase

Disposal Phase

1. Don Full PPE

2. Prepare Designated Area in Fume Hood

3. Weigh Solid Walrycin B

4. Solubilize in Appropriate Solvent

5. Perform Experiment in Hood/BSC

6. Aliquot and Store Stock Solutions (-80°C)7. Segregate All Waste Streams

10. Decontaminate Work Area

8. Dispose of Contaminated PPE & Labware 9. Dispose of Liquid & Solid Chemical Waste

End of Procedure

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

